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Compound of Interest

Compound Name: Methoxytrityl-N-PEG4-TFP ester

CAS No.: 1314378-09-0

Cat. No.: B1469859

Get Quote

Core Chemistry & Mechanism
This reagent is a heterobifunctional linker designed for controlled, multi-step bioconjugation.[1]

TFP Ester (Tetrafluorophenyl): An amine-reactive active ester.[2][3][4][5] It is chemically

similar to NHS esters but exhibits significantly higher hydrolytic stability, allowing for

conjugation at higher pH values where amine nucleophilicity is maximized.

MMT (Methoxytrityl): An acid-labile protecting group masking a terminal amine. It remains

stable during the basic conjugation step but can be removed later with mild acid to reveal a

reactive amine for secondary conjugation (e.g., drug loading or surface immobilization).

PEG4 Spacer: Provides water solubility and reduces steric hindrance between the

biomolecule and the label.

Reaction Logic Diagram
The following flowchart illustrates the critical pathways: the desired conjugation, the competing

hydrolysis, and the subsequent MMT deprotection.
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Figure 1: Reaction pathway showing the competition between conjugation and hydrolysis,

followed by the orthogonal deprotection step.

Critical Parameter: pH Optimization
The success of this reaction hinges on balancing three variables: Amine Nucleophilicity, Ester

Hydrolysis, and MMT Stability.

The "Sweet Spot": pH 7.5 – 8.5
For Methoxytrityl-N-PEG4-TFP ester, the optimal conjugation pH is 7.5 to 8.5.
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pH Range Status Chemical Consequence

< 7.0 Sub-optimal

Primary amines on the protein

are protonated (

), rendering them non-

nucleophilic. Reaction rate is

negligible.

7.5 – 8.5 Optimal

Lysine

-amines are sufficiently

deprotonated to attack the TFP

ester. TFP hydrolysis is slow

enough to allow high

conjugation yields. MMT is

perfectly stable.

> 9.0 Risky

Hydrolysis of the TFP ester

accelerates significantly,

competing with conjugation.

While TFP is more stable than

NHS, pH > 9.0 wastes reagent.

< 6.0 Destructive

Risk of MMT loss. While MMT

is generally removed with TFA,

prolonged exposure to slightly

acidic buffers can cause

premature partial deprotection.
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Expert Insight: Unlike NHS esters, which degrade rapidly (minutes) at pH 8.5, TFP esters have

a hydrolysis half-life measured in hours at this pH [1, 2]. This allows you to push the pH slightly

higher (up to 8.5) to drive the reaction with low-abundance or low-pKa amines without losing all

your reagent to water.

Troubleshooting & FAQs
Q1: I see low conjugation efficiency. Should I increase
the pH?
Diagnosis: Likely due to hydrolysis competing with the reaction, or the protein is in an

incompatible buffer. Solution:

Check Buffer Composition: Ensure your buffer contains NO primary amines (e.g., Tris,

Glycine). These will react with the TFP ester immediately. Use PBS, HEPES, or Bicarbonate.

[6]

Do NOT exceed pH 8.5: Instead of raising pH (which increases hydrolysis), increase the

molar excess of the TFP reagent (e.g., from 10x to 20x) or the incubation time (TFP is stable

enough for overnight incubation at 4°C).

Solvent Check: Dissolve the TFP ester in anhydrous DMSO or DMF immediately before use.

Do not store it in solution.

Q2: My MMT group seems to be missing after
conjugation. What happened?
Diagnosis: Accidental acidification during purification. Root Cause: Many spin columns and

desalting resins are stored in slightly acidic preservatives, or the elution buffer was acidic.

Solution:

Equilibrate all desalting columns with pH 7.5 PBS before use.
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Avoid using acidic quenching agents (like glycine-HCl) if you intend to keep the MMT group

intact. Quench with Tris (pH 8.0) instead.

Q3: Why use TFP instead of NHS for this specific linker?
Answer: The MMT-N-PEG4 molecule is large and hydrophobic. TFP esters are generally more

hydrophobic and more stable than NHS esters [3].[7] This stability is crucial because large PEG

linkers can sometimes slow down the reaction kinetics due to steric shielding; TFP survives

longer in solution, giving the reagent more time to find and react with the protein surface

amines.

Q4: How do I remove the MMT group after conjugation?
Answer: The MMT group is acid-labile.

Protocol: Treat the conjugate with 1-3% Trichloroacetic acid (TCA) or dilute Trifluoroacetic

acid (TFA) in organic solvent (if the biomolecule tolerates it).

For Proteins: Since proteins denature in TFA, use a mild acidic buffer (pH 3-4) for an

extended period, or use a specific cleavage cocktail compatible with aqueous conditions

(e.g., Acetate buffer pH 3.0 for 2-4 hours), though efficiency varies. Note: Ensure your

protein can withstand this pH.

Optimized Labeling Protocol
Standard protocol for labeling 1 mg of IgG (MW ~150 kDa).

Materials
Buffer A: 100 mM Sodium Bicarbonate or Phosphate Buffer, pH 8.0 (Amine-free).

Solvent: Anhydrous DMSO or DMF.

Reagent: Methoxytrityl-N-PEG4-TFP ester.

Purification: Zeba™ Spin Desalting Columns or dialysis cassette (MWCO 10K).

Step-by-Step Procedure
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Protein Preparation:

Exchange protein into Buffer A. Ensure concentration is 1–5 mg/mL.

Critical: If protein is in Tris, dialyze thoroughly into Buffer A.

Reagent Dissolution:

Dissolve Methoxytrityl-N-PEG4-TFP ester in anhydrous DMSO to a concentration of 10

mM.

Tip: Prepare this immediately before use. TFP esters are stable in solid form but hydrolyze

slowly in wet DMSO.

Conjugation Reaction:

Add the TFP reagent to the protein solution.

Recommended Ratio: 10–20 molar excess of TFP over protein.

Calculation: For 1 mg IgG (6.6 nmol), use 66–132 nmol of TFP ester.

Mix gently (do not vortex vigorously).

Incubation:

Incubate at Room Temperature for 1 hour OR 4°C Overnight.

Note: TFP's stability allows the overnight option, which often yields higher homogeneity.

Quenching (Optional but Recommended):

Add 1 M Tris (pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes.

Why? This caps unreacted TFP esters, preventing them from reacting later or cross-linking

if the pH shifts.

Purification:
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Remove excess reagent using a desalting column equilibrated with PBS (pH 7.4).

Result: Purified MMT-N-PEG4-Protein.

Comparative Data: Hydrolysis Rates
The table below highlights why TFP is superior for this application, particularly when precise pH

control is difficult.

Ester Type
Hydrolysis Half-
Life (pH 7.[8][9]0)

Hydrolysis Half-
Life (pH 8.[8][10]0)

Hydrolysis Half-
Life (pH 8.[8][10]5)

NHS Ester ~4-5 hours ~1 hour ~10 minutes [4]

TFP Ester > 24 hours ~5-6 hours ~1-2 hours [1, 5]

Data approximated from comparative kinetics studies of active esters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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